Cas no 22569-47-7 (bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium)

bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium structure
22569-47-7 structure
Product Name:bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium
CAS No:22569-47-7
MF:C16H30O7Zr2
MW:516.853204250336
CID:1413595
PubChem ID:89756
Update Time:2025-04-20

bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium Chemical and Physical Properties

Names and Identifiers

    • Bis(2-ethylhexanoato-O)-mu-oxodioxodizirconium
    • 2-ethylhexanoate
    • oxozirconium
    • oxygen(-2) anion
    • bis(2-ethylhexanoato-O)-&#x3BC
    • -oxodioxodizirconium
    • 22569-47-7
    • EINECS 245-089-9
    • bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium
    • Inchi: 1S/2C8H16O2.3O.2Zr/c2*1-3-5-6-7(4-2)8(9)10;;;;;/h2*7H,3-6H2,1-2H3,(H,9,10);;;;;/q;;;;-2;2*+2/p-2
    • InChI Key: BNHRTZZCRIUWLK-UHFFFAOYSA-L
    • SMILES: [Zr+2]=O.[Zr+2]=O.[O-]C(C(CC)CCCC)=O.[O-]C(C(CC)CCCC)=O.[O-2]

Computed Properties

  • Exact Mass: 514.008551g/mol
  • Monoisotopic Mass: 514.008551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 95.9
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų
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